Cas no 131233-89-1 ((2S,4R)-2-(tert-Butyl)-3-formyl-4-oxazolidinecarboxylic Acid Methyl Ester)

• Product Name: (2S,4R)-2-(tert-Butyl)-3-formyl-4-oxazolidinecarboxylic Acid Methyl Ester
• CAS No: 131233-89-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 102384
• PubChem ID: 11830840
• Update Time: 2025-04-18

(2S,4R)-2-(tert-Butyl)-3-formyl-4-oxazolidinecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolidinecarboxylicacid, 2-(1,1-dimethylethyl)-3-formyl-, methyl ester, (2S,4R)-
• (2S,4R)-2-(tert-Butyl)-3-formyl-4-oxazolidinecarboxylic Acid Methyl Ester
• (2S,-cis)-2-(1,1-Diomethylethyl)-3-formyl-4-oxazolidinecarboxylic Acid Methyl Ester
• 131233-89-1
• 4-Oxazolidinecarboxylic acid, 2-(1,1-dimethylethyl)-3-formyl-, methyl ester, (2S,4R)-
• AKOS030241409
• methyl (2S,4R)-2-tert-butyl-3-formyl-1,3-oxazolidine-4-carboxylate

• Inchi： 1S/C10H17NO4/c1-10(2,3)9-11(6-12)7(5-15-9)8(13)14-4/h6-7,9H,5H2,1-4H3/t7-,9+/m1/s1
• InChI Key： CUOGQSHIYFHDEM-APPZFPTMSA-N
• SMILES： O1C[C@H](C(=O)OC)N(C=O)[C@@H]1C(C)(C)C

Computed Properties

• Exact Mass: 215.11600
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 318.2±42.0 °C at 760 mmHg
• Flash Point: 146.2±27.9 °C
• Solubility: Acetone, Dichloromethane, Ethyl Acetate,
• PSA: 55.84000
• LogP: 0.96260
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2S,4R)-2-(tert-Butyl)-3-formyl-4-oxazolidinecarboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives